Cas no 2138522-05-9 (2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine
• CAS No: 2138522-05-9
• MF: C₁₂H₂₀F₃N₃O
• MW: 279.301913261414
• CID: 6415006
• PubChem ID: 165875285
• Update Time: 2025-08-03

2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine
• EN300-1179304
• [2-(methylamino)ethyl]({[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl})(2,2,2-trifluoroethyl)amine
• 2138522-05-9

• Inchi： 1S/C12H20F3N3O/c1-9(2)10-6-17-11(19-10)7-18(5-4-16-3)8-12(13,14)15/h6,9,16H,4-5,7-8H2,1-3H3
• InChI Key： FHVZUUSLPJKGKU-UHFFFAOYSA-N
• SMILES： FC(CN(CC1=NC=C(C(C)C)O1)CCNC)(F)F

Computed Properties

• Exact Mass: 279.15584676g/mol
• Monoisotopic Mass: 279.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine

Comprehensive Overview of 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine (CAS No. 2138522-05-9)

The compound 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine (CAS No. 2138522-05-9) is a highly specialized organic molecule with a unique structural configuration. Its intricate design combines a 1,3-oxazole core with methylaminoethyl and trifluoroethyl substituents, making it a subject of interest in pharmaceutical and agrochemical research. This compound's oxazole ring, known for its electron-rich properties, contributes to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its trifluoroethyl group, which enhances metabolic stability and bioavailability—a critical factor in modern drug development. The compound's CAS No. 2138522-05-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and targeted therapy studies.

The synthesis of 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine involves multi-step organic reactions, including N-alkylation and cyclization processes. Its propan-2-yl substituent introduces steric effects that influence binding affinity, a topic widely discussed in structure-activity relationship (SAR) analyses. This compound's methylaminoethyl moiety further expands its utility in designing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

From an industrial perspective, CAS No. 2138522-05-9 is gaining traction in green chemistry initiatives due to its potential for catalytic applications. The trifluoroethyl group's electronegativity makes it a candidate for fluorine-based catalysts, a hot topic in sustainable chemical synthesis. Additionally, its oxazole scaffold is being explored for bioorthogonal chemistry, a cutting-edge field enabling selective molecular labeling in complex biological systems.

Analytical characterization of 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine typically employs NMR spectroscopy and mass spectrometry, with particular attention to its proton-deficient regions. The compound's CAS No. 2138522-05-9 is often cross-referenced in cheminformatics platforms, highlighting its role in molecular docking simulations. Recent publications have linked its structural features to allosteric modulation capabilities, a trending area in GPCR research.

In conclusion, 2-(methylamino)ethyl({5-(propan-2-yl)-1,3-oxazol-2-ylmethyl})(2,2,2-trifluoroethyl)amine represents a multifaceted compound with significant academic and industrial potential. Its CAS No. 2138522-05-9 serves as a gateway to deeper explorations in medicinal chemistry, catalysis, and materials science. As research continues to uncover its properties, this molecule is poised to contribute to advancements in therapeutic development and sustainable technologies.